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Compound of Interest

Compound Name: Dihexyl adipate

Cat. No.: B092136

An In-depth Technical Guide to Dihexyl Adipate: Molecular Structure, Properties, and
Synthesis

Introduction

Dihexyl adipate (DHA) is an organic compound classified as a diester of adipic acid and n-
hexanol.[1] It is a significant industrial chemical primarily utilized as a plasticizer to enhance the
flexibility and durability of various polymers, such as polyvinyl chloride (PVC) and rubber.[2] Its
properties, including low-temperature performance and high solvency, also make it a valuable
component in cosmetic formulations as an emollient and skin-conditioning agent.[1][3] This
technical guide provides a comprehensive overview of the molecular structure, chemical
formula, physicochemical properties, and a detailed experimental protocol for the synthesis of
dihexyl adipate, tailored for researchers, scientists, and professionals in drug development
and material science.

Molecular Structure and Chemical Identity

Dihexyl adipate is the 1,6-dihexyl ester of hexanedioic acid.[1] The structure consists of a
central six-carbon adipic acid backbone esterified at both carboxylic acid groups with a six-
carbon straight-chain hexyl group.

e Molecular Formula: C1sH3404[1][2]

o |IUPAC Name: dihexyl hexanedioate[1][2]
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e CAS Number: 110-33-8[1][3]

¢ Synonyms: Di-n-hexyl adipate, Hexanedioic acid dihexyl ester, Adipic acid dihexyl ester,

DHA[1][2][3]

The structural formula is: CH3(CHz2)sOOC(CH2)aCOO(CH2)sCHs3

And its SMILES notation is: CCCCCCOC(=0)CCCCC(=0)OCCCCCC.[1][2]

Physicochemical Properties

The physical and chemical properties of dihexyl adipate are summarized below. The data is

compiled from various sources, and discrepancies in reported values are noted.

Table 1: General and Physical Properties of Dihexyl

Adipate

Property Value Source(s)

Molecular Weight 314.46 g/mol [21[4]

Appearance (.Zok.)rless to light yellow oily 2]
liquid

Density 0.945 g/cm? [2][3]

0.932 g/lcm? [4]

Boiling Point 351.3 °C at 760 mmHg [2][3]

175-181 °C at 1 torr [5]

Melting Point -13.8°C [4]

Flash Point 157.5 °C [31[4]

185 °C (Open Cup) [4]

Refractive Index 1.447 [2][3]

1.4397 (estimate) [4]
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Table 2: Solubility and Partitioning Data for Dihexyl
Adipate

Property Value Source(s)

- 0.04224 mg/L at 25 °C
Water Solubility (estimated) [2][6]
estimate

2.6 mg/L at 20 °C [4]

Insoluble [4]15]

Solubility in Organic Solvents Soluble in alcohol, ether [4]
LogP (o/w) 6.045 (estimated) [6]

Experimental Protocols: Synthesis of Dihexyl
Adipate

The primary industrial method for producing dihexyl adipate is through the direct esterification
of adipic acid with n-hexanol. The following protocol is a detailed methodology for its synthesis.

Reaction Principle

The synthesis is a dehydrating esterification reaction where adipic acid reacts with two
equivalents of n-hexanol in the presence of catalysts to form dihexyl adipate and water. The
removal of water drives the equilibrium towards the product side.

HOOC-(CHz2)4-COOH + 2 CH3(CHz2)sOH = CH3(CH2)sOOC(CH2)sCOO(CHz2)sCHs + 2 H20

Materials and Reagents
e Adipic Acid (2.1 mol, 306.6 g)

» n-Hexanol (4.2 mol total, initially 2.1 mol, 214.2 g)
» Titanium tetrabutoxide (catalyst, 0.8 g)

¢ Stannic octylate (co-catalyst, 0.2 g)
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Toluene (solvent, 80 g)

Butyl titanate (for ester-interchange, 0.5 Q)

Experimental Procedure

Initial Setup: A reaction vessel equipped with a stirrer, thermometer, and a distillation
apparatus for water removal is charged with adipic acid (306.6 g), an initial portion of n-
hexanol (214.2 g), titanium tetrabutoxide (0.8 g), stannic octylate (0.2 g), and toluene (80 g).

[7]

Dehydrating Esterification: The mixture is heated to initiate the esterification reaction. Water
produced during the reaction is continuously removed by azeotropic distillation with toluene.

[7]

Addition of n-Hexanol: When approximately 37.8 mL of water has been distilled off, an
additional 143 g of n-hexanol is added to the reaction mixture to continue the esterification
process.[7]

Ester-Interchange Reaction: Once the acid value of the mixture drops to approximately 0.28,
butyl titanate (0.5 g) is added. The reaction temperature is maintained at 180 °C under
atmospheric or reduced pressure to facilitate the ester-interchange reaction and recover
excess n-hexanol.[7]

Purification:

o Catalyst Removal and Washing: After the reaction is complete, the mixture is treated to
remove the catalyst, followed by washing with an alkali solution and then with water until
neutral.[7]

o Distillation: The crude product is subjected to distillation under reduced pressure to yield
pure dihexyl adipate.[7]

Visualization of Key Relationships

The following diagram illustrates the logical workflow from the chemical identity of dihexyl

adipate to its properties, synthesis, and applications.
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Yields

Chemical Identity

Dinexyl Adipate |
(CAS: 110-33-6)

Ja
Physical State: Colorless Liquid
Formula: C18H3404 Molecular Weight: 314.46 gimol
Density: ~0.94 glom?
u

Physicochemical Properties

Water Solubility: Very Low
Soluble in organic solvents

Research & Development
Polymer formulation, Solvent studies

Click to download full resolution via product page

Caption: Logical overview of Dihexyl Adipate's identity, properties, synthesis, and uses.

Applications in Research and Drug Development
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While dihexyl adipate is predominantly an industrial plasticizer, its properties are relevant to
scientific research and pharmaceutical development:

» Polymer Science: As a plasticizer, it is a model compound for studying polymer-additive
interactions, material flexibility at low temperatures, and durability.[2]

e Drug Formulation: In topical and transdermal drug delivery systems, esters like dihexyl
adipate can function as emollients and penetration enhancers.[8] Its low water solubility and
oily nature make it a suitable vehicle for hydrophobic active pharmaceutical ingredients
(APISs).

o Toxicology and Safety Studies: Dihexyl adipate and related compounds are subjects of
toxicological research to assess their safety profile for applications in cosmetics and
materials that come into contact with food or skin.[6]

Conclusion

Dihexyl adipate is a well-characterized diester with a defined molecular structure and a range
of applications stemming from its physicochemical properties. Its synthesis via esterification is
a standard and scalable process. For researchers and drug development professionals,
dihexyl adipate serves as an important excipient in formulations and a reference compound in
material science, offering a combination of plasticizing, emollient, and solvent characteristics. A
clear understanding of its technical data is crucial for its effective and safe application in
advanced research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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